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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276

The practice of tank-mixing herbicides is a cornerstone of modern agriculture, aimed at
broadening the spectrum of weed control, managing herbicide resistance, and improving
application efficiency.[1] Fluazifop, a selective post-emergence herbicide, is highly effective
against a range of annual and perennial grass weeds by inhibiting the enzyme acetyl-CoA
carboxylase (ACCase).[2][3] However, its lack of activity on broadleaf weeds necessitates its
use in combination with other herbicides.[3] These mixtures can result in synergistic,
antagonistic, or additive effects on weed control.[4] This guide provides a comparative analysis
of the performance of fluazifop when mixed with various broadleaf herbicides, supported by
experimental data and detailed protocols.

Synergistic and Complementary Interactions

Synergism occurs when the combined effect of two herbicides is greater than the sum of their
individual effects. More commonly, herbicides in a mix are complementary, providing control of
different weed types. Several studies have demonstrated beneficial interactions when fluazifop
is combined with specific broadleaf herbicides, leading to enhanced weed control efficiency and
crop yield.

Fluazifop-p-butyl + Fomesafen

The combination of fluazifop-p-butyl and fomesafen is a widely studied and effective mixture
for simultaneous control of grassy and broadleaf weeds in crops like soybeans and greengram.

Experimental Data Summary:
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A field experiment conducted over two rainy seasons (2017-2018) evaluated the efficacy of a
fomesafen + fluazifop-p-butyl premix in soybeans. The results demonstrated a clear dose-
dependent effect on weed control and crop yield.

Weed Control Soybean Seed o
Treatment (g/ha) . . Crop Phytotoxicity
Efficiency (WCE) Yield (t/ha)

Fomesafen +

) 83.9% - Poor activity
Fluazifop (90+90)
Fomesafen +

) 99.2% 2.01 None Observed
Fluazifop (130+130)
Fomesafen + ] o

) 99.6% 1.99 Slight phytotoxicity
Fluazifop (220+220)
Weed-Free Check 99.9% 2.04 N/A
Imazethapyr (100) 75.3% - Poor control

Data sourced from Patidar et al. (2017-2018).

A separate study in greengram also found that fomesafen + fluazifop-p-butyl at 250 g/ha and
312.5 g/ha was highly effective in controlling a complex weed flora with no phytotoxic
symptoms on the crop. The highest grain yield (1.22 t/ha) was achieved with the 312.5 g/ha
application rate.

Experimental Protocol (Patidar et al., 2017-2018):

» Objective: To evaluate the bio-efficacy of a fomesafen + fluazifop-p-butyl mixture against
weeds in soybean.

o Experimental Design: Randomized complete block design with three replications.

e Treatments: Four doses of the fomesafen + fluazifop-p-butyl mixture (90+90, 110+110,
130+130, and 220+220 g/ha), along with other checks like imazethapyr, hand weeding, and
weedy/weed-free plots.

o Application: Herbicides were applied as an early post-emergence treatment.
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e Crop: Soybean (Glycine max).

« Data Collection: Weed density, weed dry weight, weed control efficiency (WCE), crop yield,
and phytotoxicity were assessed.

Fluazifop-p-butyl + Oxyfluorfen

The combination of fluazifop-p-butyl and oxyfluorfen can be effective, and its performance is
significantly enhanced by the addition of adjuvants.

Experimental Data Summary:

A study on onions demonstrated that the addition of an organosilicone adjuvant (Silwet-L77)
markedly increased the weed control efficiency of fluazifop-p-butyl against narrow-leaved
weeds compared to the herbicide applied alone.

WCE (Season WCE (Season WCE (Season WCE (Season

Treatment

1, 30 DAT) 1, 60 DAT) 2, 30 DAT) 2, 60 DAT)
Fluazifop forte

82.18% 76.36% 76.31% 80.31%
alone
Fluazifop forte +
Silwet-L77 (0.1%  94.81% 92.71% 88.85% 94.63%

viv)

DAT: Days After Treatment. Data sourced from Helalia et al.
Experimental Protocol (Helalia et al.):

» Objective: To evaluate the efficiency of fluazifop-p-butyl (Fusilade forte) and oxyfluorfen
(Goal) herbicides, alone and with spray tank additives, for controlling onion weeds.

o Experimental Design: Field experiments conducted over two growing seasons.

o Treatments: Included fluazifop and oxyfluorfen applied at recommended and 3/4 rates, both
with and without an organosilicone adjuvant (Silwet-L77) or a nonionic surfactant.
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e Crop: Onion.

o Data Collection: Weed biomass (g/m?) and Weed Control Efficiency (WCE) were calculated
at 30 and 60 days after treatment.

Patented Complementary Mixtures

The development of patented herbicidal compositions also points to effective, complementary
interactions.

e Fluazifop + Bentazon: A composition containing fluazifop-p-butyl and bentazone has been
developed for controlling post-emergence weeds in rape fields, indicating a complementary
effect for broad-spectrum control.

e Fluazifop + Bentazon + Acifluorfen: A three-way mixture of fluazifop-p-butyl, bentazone,
and acifluorfen-sodium has been patented for providing significant control of both grassy and
broadleaf weeds in soybean fields.

Antagonistic Interactions

Antagonism, where the weed control from a tank-mix is less than expected, is a significant
concern as it can lead to control failures and potentially accelerate herbicide resistance. This is
a frequent issue when graminicides like fluazifop are mixed with certain broadleaf herbicides.

Fluazifop + 2,4-D

The mixture of fluazifop with the auxinic herbicide 2,4-D is a classic example of antagonism.
While direct experimental data for this specific combination is not detailed in the provided
search results, the mechanism is well-documented for similar ACCase-inhibiting herbicides.

Mechanism of Antagonism: Studies on the related herbicide haloxyfop-methyl showed that its
toxicity to johnsongrass was reduced when applied in combination with 2,4-D. This antagonism
is primarily caused by a physiological response in the grass weed triggered by the 2,4-D. The
presence of 2,4-D was found to slow the absorption and, more significantly, decrease the
translocation of the graminicide from the treated leaf to its site of action in the meristematic
tissues. This reduction in the amount of active ingredient reaching the target site leads to

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

decreased efficacy. Similar antagonistic effects due to reduced uptake and translocation have
been observed when 2,4-D is mixed with glyphosate.

Other Potential Antagonistic Mixes

The interaction of fluazifop with other broadleaf herbicides, such as those from the
sulfonylurea group (e.g., chlorimuron), can be complex. The outcome can vary from synergistic
to antagonistic depending on the specific herbicides, their application rates, the weed species
targeted, and the growth stage of the weeds.

Experimental Workflow and Interaction Analysis

The determination of whether a herbicide mixture is synergistic, antagonistic, or additive
requires a structured experimental and analytical approach. The following diagram illustrates a
typical workflow for this evaluation.
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Phase 1: Hypothesis & Experimental Design

Hypothesize Interaction
(Fluazifop + Broadleaf Herbicide)

l

Design Experiment
- Dose-response curves
- Field/Greenhouse trials

Phase 2: Application & Data Collection

Apply Treatments
- Herbicides alone
- Tank-mixes

;

Collect Data
- Weed Control (%)
- Crop Injury (%)
- Biomass Reduction (g)

Phase 3: Analygis & Conclusion

Calculate Expected Response
(e.g., Colby's Method)

Compare Observed vs. Expected

Antagonism Synergism

(Observed > Expected)

(Observed < Expected)

Additive
(Observed = Expected)

Click to download full resolution via product page

Caption: Workflow for evaluating herbicide interactions.
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Conclusion

Tank-mixing fluazifop with broadleaf herbicides is a necessary strategy for achieving broad-
spectrum weed control.

¢ Synergistic/Complementary mixtures, such as fluazifop with fomesafen, offer excellent
control of both grass and broadleaf weeds and can enhance crop yields when applied at
appropriate rates.

» Antagonistic mixtures, particularly with auxinic herbicides like 2,4-D, should be avoided as
they can significantly reduce the efficacy of fluazifop on target grass weeds due to
physiological interference with herbicide translocation.

The interaction between herbicides is a complex interplay of chemical properties, plant
physiology, and environmental conditions. Therefore, researchers and professionals must rely
on empirical data and an understanding of the underlying mechanisms to develop effective and
sustainable weed management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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